Cas no 702669-47-4 (Methyl 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-6-carboxylate 1,1-dioxide)

• Product name: Methyl 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-6-carboxylate 1,1-dioxide
• CAS No: 702669-47-4
• MF: C₁₀H₉NO₅S
• MW: 255.247161626816
• CID: 1033046
• PubChem ID: 44122653

Methyl 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-6-carboxylate 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Methyl 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-6-carboxylate 1,1-dioxide
• methyl 1,1,3-trioxo-4H-1λ⁶,4-benzothiazine-6-carboxylate
• Methyl 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylate 1,1-dioxide
• 702669-47-4
• methyl 1,1,3-trioxo-3,4-dihydro-2H-1lambda,4-benzothiazine-6-carboxylate
• Methyl 1,1,3-trioxo-1,2,3,4-tetrahydro-1lambda~6~,4-benzothiazine-6-carboxylate
• methyl 1,1,3-trioxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylate
• SCHEMBL14476016
• methyl 1,1,3-trioxo-4H-1lambda6,4-benzothiazine-6-carboxylate
• DTXSID50657487
• Methyl3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-6-carboxylate1,1-dioxide
• AKOS000266598

• MDL： MFCD03830195
• Inchi： InChI=1S/C10H9NO5S/c1-16-10(13)6-2-3-8-7(4-6)11-9(12)5-17(8,14)15/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： DULZVFWKGHGJLI-UHFFFAOYSA-N
• SMILES： COC(C1=CC2=C(S(=O)(CC(N2)=O)=O)C=C1)=O

Computed Properties

• Exact Mass: 255.02017
• Monoisotopic Mass: 255.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• PSA: 89.54

Additional information on Methyl 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-6-carboxylate 1,1-dioxide

Methyl 3-Oxo-3,4-Dihydro-2H-Benzo[b][1,4]Thiazine-6-Carboxylate 1,1-Dioxide: A Comprehensive Overview

The compound with CAS No. 702669-47-4, commonly referred to as Methyl 3-Oxo-3,4-Dihydro-2H-Benzo[b][1,4]Thiazine-6-Carboxylate 1,1-Dioxide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazine derivatives, which have garnered considerable attention due to their unique chemical properties and biological activities. Recent advancements in synthetic chemistry and materials science have further highlighted the importance of understanding the structure-function relationship of such compounds.

Methyl 3-Oxo-3,4-Dihydro-2H-Benzo[b][1,4]Thiazine-6-Carboxylate 1,1-Dioxide is characterized by its thiazine ring system, which is a six-membered heterocyclic compound containing sulfur and nitrogen atoms. The presence of the methyl group, carboxylate moiety, and dioxide substituents contributes to its versatile reactivity and stability. Researchers have demonstrated that this compound exhibits promising antioxidant and anti-inflammatory properties, making it a potential candidate for drug development in the pharmaceutical industry.

Recent studies have focused on the synthesis and characterization of Methyl 3-Oxo-3,4-Dihydro-2H-Benzo[b][1,4]Thiazine-6-Carboxylate 1,1-Dioxide using advanced techniques such as microwave-assisted synthesis and green chemistry approaches. These methods not only enhance the efficiency of the synthesis process but also reduce environmental impact. The compound's ability to form stable complexes with metal ions has also been explored, opening new avenues for its application in catalysis and materials science.

In terms of applications, Methyl 3-Oxo-3,4-Dihydro-2H-Benzo[b][1,4]Thiazine-6-Carboxylate 1,1-Dioxide has shown potential in the development of novel materials for energy storage devices such as batteries and supercapacitors. Its unique electronic properties make it an ideal candidate for enhancing the performance of these devices. Additionally, its use in polymer chemistry has been investigated, where it serves as a building block for constructing advanced polymeric materials with tailored properties.

The biological activity of Methyl 3-Oxo-3,4-Dihydro-2H-Benzo[b][1,4]Thiazine-6-Carboxylate 1,1-Dioxide has been a focal point of recent research. Studies have revealed its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a therapeutic agent. Furthermore, its role in modulating cellular signaling pathways has been explored, providing insights into its mechanism of action at the molecular level.

From an environmental perspective, the degradation pathways of Methyl 3-Oxo-3,4-Dihydro-2H-Benzo[b][1,4]Thiazine-6-Carboxylate 1,1-Dioxide have been studied to assess its environmental impact. Research indicates that it undergoes efficient biodegradation under specific conditions, reducing concerns related to its persistence in ecosystems.

In conclusion,Methyl 3-Oxo-3